4-benzyl-1-(2-thienylcarbonyl)piperidine

• IUPAC Name: (4-benzylpiperidin-1-yl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C17H19NOS/c19-17(16-7-4-12-20-16)18-10-8-15(9-11-18)13-14-5-2-1-3-6-14/h1-7,12,15H,8-11,13H2
• InChI Key: WQEXXRHQNSFQCS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=CC=CS3
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

4-Benzyl-1-(2-thienylcarbonyl)piperidine is a piperidine derivative characterized by a benzyl group at the 4-position and a 2-thienylcarbonyl moiety at the 1-position of the piperidine ring.

Comparison with Similar Compounds

Antiviral Activity: Piperidine Derivatives with Aromatic Substituents

• Its ADMET profile suggested favorable pharmacokinetics, with moderate blood-brain barrier permeability and low hepatotoxicity . Key Difference: Unlike the thienylcarbonyl group in the target compound, M1BZP features a trimethylbenzyl substituent, which may enhance hydrophobic interactions with viral targets but reduce metabolic stability due to bulkier substituents.

NMDA Receptor Antagonism: Arylalkynyl and Hydroxyl Substituents

• 4-Benzyl-1-(4-Phenyl-3-Butynyl)Piperidine (Compound 8): Identified as a selective NR1A/2B NMDA receptor antagonist (IC₅₀ = 120 nM). Substitution at the benzyl group minimally affected potency, while para-position hydrogen bond donors (e.g., hydroxyl) improved NR1A/2B affinity. Hydroxylation at the piperidine 4-position reduced off-target binding to α₁-adrenergic and dopamine D2 receptors, enhancing selectivity .

Structural Modifications Impacting Pharmacological Profiles

• Benzohomoadamantane-Based Piperidine Ureas :
  Molecular dynamics simulations revealed that orientation of substituents (e.g., benzohomoadamantane vs. piperidine) significantly affected binding affinity to targets like soluble epoxide hydrolase. Analogous to the thienylcarbonyl group, heterocyclic esters (e.g., chromone) improved target engagement over simple benzoyl groups .
• Toxicity Considerations :
  • 4-Benzyl-1-(3,4-Dimethoxyphenethyl)Piperidine Hydrochloride : Exhibited acute toxicity (mouse LD₅₀ = 200 mg/kg orally), attributed to adrenergic and dopaminergic off-target effects. The thienylcarbonyl group’s lower basicity compared to phenethyl amines may reduce such risks .

Data Table: Key Structural Analogs and Properties

Compound Name	Substituents	Molecular Weight	Biological Activity	Key Reference
4-Benzyl-1-(2-thienylcarbonyl)piperidine	2-Thienylcarbonyl	283.36*	Hypothetical: Antiviral, CNS modulation	N/A
M1BZP	2,4,6-Trimethylbenzyl	337.50	SARS-CoV-2 inhibition (in silico)
Compound 8 (NMDA antagonist)	4-Phenyl-3-butynyl	319.45	NR1A/2B antagonism (IC₅₀ = 120 nM)
4-Benzyl-1-(3-[¹²⁵I]-iodobenzylsulfonyl)	3-Iodobenzylsulfonyl	473.33	Tumor imaging (sigma receptor targeting)
APB-10 (nAChR modulator)	4-Methoxyphenyl alkyl	~400 (est.)	Improved selectivity for nAChR

*Calculated based on molecular formula C₁₆H₁₇NOS.